Cas no 26444-19-9 (Ethanone,1-(methylphenyl)-)
Ethanone,1-(methylphenyl)- structure
Product Name:Ethanone,1-(methylphenyl)-
CAS No:26444-19-9
MF:C9H10O
MW:134.175102710724
CID:260595
Update Time:2026-05-14
Ethanone,1-(methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(methylphenyl)-
- 1-(Methylphenyl)ethan-1-one
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- Inchi: InChI=1S/C9H10O/c1-7-5-3-4-6-9(7)8(2)10/h3-6H,1-2H3
- InChI Key: YXWWHNCQZBVZPV-UHFFFAOYSA-N
- SMILES: CC1C=CC=CC=1C(=O)C
Computed Properties
- Exact Mass: 134.0732
- Monoisotopic Mass: 134.073165
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
Experimental Properties
- Density: 1.096
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 17.07
Ethanone,1-(methylphenyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
26444-19-9 (Ethanone,1-(methylphenyl)-) Related Products
- 954-16-5(2,4,6-Trimethylbenzophenone)
- 89-74-7(2',4'-Dimethylacetophenone)
- 84-65-1(Anthraquinone)
- 1667-01-2(1-(2,4,6-trimethylphenyl)ethan-1-one)
- 577-16-2(2'-Methylacetophenone)
- 84-51-5(2-Ethylanthraquinone)
- 131-58-8(2-Methylbenzophenone)
- 1140-14-3(2,4-Dimethylbenzophenone)
- 90-44-8(Anthrone)
- 84-54-8(2-Methylanthraquinone)
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